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Compound of Interest

Compound Name: 5-Indanol

Cat. No.: B105451 Get Quote

5-Indanol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties, structure, and

synthesis of 5-Indanol, a key intermediate in organic synthesis with noted biological activities.

The information is presented to support research and development endeavors in medicinal

chemistry and related fields.

Core Chemical Properties
5-Indanol, also known as 5-hydroxyindane, is a bicyclic aromatic alcohol. Its physical and

chemical properties are summarized in the table below, providing a foundational dataset for

experimental design and computational modeling.
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Property Value Source(s)

Molecular Formula C₉H₁₀O [1][2]

Molecular Weight 134.18 g/mol

Melting Point 51-53 °C [3]

Boiling Point 255 °C [3]

Flash Point 110 °C (closed cup) [1]

Density 0.8540 g/cm³ (estimate) [3]

Solubility 6.3 g/L [3]

pKa 10.37 ± 0.20 (Predicted) [3]

Appearance
Light brown to grey-brown

crystalline powder
[4][5]

Structural Information and Identifiers
The structural identity of 5-Indanol is well-defined by various nomenclature and registry

systems. This information is critical for accurate database searching and regulatory

submissions.

Identifier Value Source(s)

IUPAC Name 2,3-dihydro-1H-inden-5-ol

CAS Number 1470-94-6 [6]

SMILES Oc1ccc2CCCc2c1

InChI
1S/C9H10O/c10-9-5-4-7-2-1-3-

8(7)6-9/h4-6,10H,1-3H2
[6]

InChIKey
PEHSSTUGJUBZBI-

UHFFFAOYSA-N
[6]
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Below is a diagram illustrating the relationship between the various identifiers and the chemical

structure of 5-Indanol.

Logical Relationship of 5-Indanol Identifiers

Chemical Structure

Chemical Identifiers

5-Indanol

IUPAC Name
2,3-dihydro-1H-inden-5-ol

is named

CAS Number
1470-94-6

is registered as

SMILES
Oc1ccc2CCCc2c1

is represented by

InChI
1S/C9H10O/c10-9-5-4-7-2-1-3-8(7)6-9/h4-6,10H,1-3H2

can be converted to

InChIKey
PEHSSTUGJUBZBI-UHFFFAOYSA-N

is hashed to
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Experimental Protocols
Synthesis of 5-Indanol
A multi-step synthesis for 5-Indanol has been described, starting from cinnamic acid.[7] This

method avoids the need for high-pressure operations, making it a more accessible route for

many laboratories.[7] The overall workflow is depicted below.
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Synthesis of 5-Indanol from Cinnamic Acid

Cinnamic Acid

Reduction
(Hydrazine Hydrate, Pd/C)

β-Phenylpropionic Acid

Cyclization
(Polyphosphoric Acid, ZnCl₂)

1-Indanone

Modified Huang-Minlon Reduction
(Hydrazine Hydrate, KOH)

Indan

Sulfonation
(Conc. H₂SO₄)

Indan-5-sulfonic Acid

Alkali Fusion
(KOH, Sodium Acetate)

5-Indanol
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Synthesis of 5-Indanol from Cinnamic Acid

Detailed Methodology:
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Reduction of Cinnamic Acid: Cinnamic acid is reduced to β-phenylpropionic acid using

hydrazine hydrate in the presence of a palladium on activated carbon catalyst in a basic

aqueous solution.[7]

Cyclization to 1-Indanone: The resulting β-phenylpropionic acid is cyclized to 1-indanone

using polyphosphoric acid containing zinc chloride at elevated temperatures.[7]

Reduction to Indan: 1-Indanone is then reduced to indan via a modified Huang-Minlon

reduction, employing hydrazine hydrate and potassium hydroxide in diethylene glycol.[7]

Sulfonation of Indan: Indan is sulfonated with concentrated sulfuric acid to yield indan-5-

sulfonic acid.[7]

Alkali Fusion to 5-Indanol: The potassium salt of indan-5-sulfonic acid is fused with a

mixture of potassium hydroxide and sodium acetate at high temperatures (275-285 °C).[7]

The resulting product is then acidified, extracted, and purified by vacuum distillation to yield

5-Indanol.[7]

Analytical Characterization
The structural confirmation of 5-Indanol is typically achieved through standard spectroscopic

methods. While specific detailed protocols for 5-Indanol are not extensively published, the

general procedures are as follows:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

elucidate the carbon-hydrogen framework of the molecule. ChemicalBook provides access to

the ¹H NMR spectrum for 5-Indanol.[8]

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic

functional groups, notably the hydroxyl (-OH) group and the aromatic ring. PubChem lists IR

spectral data for 5-Indanol.[6]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound, confirming its elemental composition.

Reactivity, Stability, and Biological Activity
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Reactivity: 5-Indanol participates in typical reactions of phenols, such as oxidation and

electrophilic aromatic substitution.[9] It serves as a valuable intermediate in the synthesis of

more complex molecules. For instance, it is a reagent in the preparation of Sodium

Indanylcarbinicillin, a β-lactam antibiotic.[3][4]

Stability and Storage: 5-Indanol should be stored in a well-closed container at temperatures

between 10°C and 25°C.[1]

Biological Activity: 5-Indanol has been identified as a weak inhibitor of human melanoma

tyrosinase.[3][4] Furthermore, its derivative, Sodium Indanylcarbinicillin, has been shown to

possess blood pressure-lowering effects in mammals.[3][4] The broader indanone scaffold is a

privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological

activities, including antiviral, anti-inflammatory, analgesic, and anticancer properties.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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